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Compound of Interest

Compound Name: Lead(2+) neoundecanoate

Cat. No.: B15177744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lead(II) neodecanoate is a metal carboxylate that finds significant application in various

industrial processes. It is primarily utilized as a drier in alkyd-based paints and coatings, where

it accelerates the oxidative curing process. Additionally, it serves as a heat stabilizer in polyvinyl

chloride (PVC) plastics, preventing thermal degradation during processing and use. This

technical guide provides a comprehensive overview of the chemical and physical properties of

Lead(II) neodecanoate, detailed experimental protocols for its synthesis and analysis, and a

thorough examination of its catalytic and stabilizing mechanisms.

Chemical and Physical Properties
Lead(II) neodecanoate is the lead salt of neodecanoic acid. Its properties are summarized in

the tables below.
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Identifier Value Citation

CAS Number 27253-28-7 [1][2]

Molecular Formula C20H38O4Pb [3][4]

Molecular Weight 549.71 g/mol [3][4]

IUPAC Name
bis(2,2-

dimethyloctanoyloxy)lead
[3]

Physical Property Value Citation

Appearance

Typically supplied as a 60%

solution in mineral spirits or

naphtha, appearing as an

amber to brown or light yellow

liquid.

[1][5]

Boiling Point 150 °C (of the solution) [5][6]

Flash Point 40 °C [4][5]

Density 1.11 g/cm³ [4][5]

Solubility Insoluble in water. [7]

Experimental Protocols
Synthesis of Lead(II) Neodecanoate
A common method for the synthesis of metal carboxylates involves the reaction of a metal

oxide or salt with the corresponding carboxylic acid. For Lead(II) neodecanoate, a

representative synthesis can be adapted from procedures for other lead carboxylates.

Materials:

Lead(II) oxide (PbO)

Neodecanoic acid
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Toluene (or another suitable solvent)

Deionized water

Procedure:

In a reaction flask equipped with a Dean-Stark trap and a condenser, a stoichiometric

amount of Lead(II) oxide is suspended in toluene.

A slight excess of neodecanoic acid is added to the suspension.

The mixture is heated to reflux. The water produced during the reaction is azeotropically

removed and collected in the Dean-Stark trap.

The reaction is monitored until no more water is collected, indicating the completion of the

reaction.

The reaction mixture is then cooled to room temperature.

The solvent is removed under reduced pressure using a rotary evaporator to yield the crude

Lead(II) neodecanoate.

Purification
The crude product can be purified by washing with a non-polar solvent in which the product is

sparingly soluble, followed by drying under vacuum.

Analytical Characterization
Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum of Lead(II)

neodecanoate is expected to show characteristic absorption bands for the carboxylate group.

The asymmetric and symmetric stretching vibrations of the COO- group are typically observed

in the regions of 1540-1650 cm⁻¹ and 1400-1450 cm⁻¹, respectively. The absence of a broad

O-H stretching band around 3000 cm⁻¹ would confirm the deprotonation of the carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum would display signals corresponding to the various

aliphatic protons in the neodecanoate ligand. The absence of a downfield signal for the

carboxylic acid proton (typically >10 ppm) would confirm salt formation.

¹³C NMR: The carbon NMR spectrum would show a characteristic signal for the carboxylate

carbon, typically in the range of 170-185 ppm.

Thermal Analysis (TGA/DSC):

Thermogravimetric Analysis (TGA): TGA can be used to determine the thermal stability of

Lead(II) neodecanoate and to study its decomposition profile. The analysis would show the

temperature at which weight loss begins and the subsequent decomposition steps.

Differential Scanning Calorimetry (DSC): DSC can be used to identify phase transitions such

as melting and to determine the heat of fusion.

Signaling Pathways and Mechanisms of Action
Role as a Paint Drier
Lead(II) neodecanoate functions as a "through drier" in alkyd paints, promoting uniform drying

throughout the paint film. The drying process of alkyd paints is an oxidative cross-linking of the

unsaturated fatty acid chains in the alkyd resin, which proceeds via a free-radical mechanism.

The catalytic cycle involves the following key steps:

Initiation: The lead salt catalyzes the decomposition of hydroperoxides (ROOH), which are

naturally present or formed from the unsaturated fatty acids in the presence of oxygen. This

decomposition generates free radicals (RO· and ROO·).

Propagation: These radicals abstract hydrogen atoms from the fatty acid chains, creating

new alkyl radicals (R·). These alkyl radicals then react with atmospheric oxygen to form

peroxyl radicals (ROO·).

Cross-linking: The peroxyl radicals can then abstract hydrogen from other fatty acid chains,

propagating the chain reaction and leading to the formation of a cross-linked polymer

network, which hardens the paint film.
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Catalytic Cycle of Lead(II) Neodecanoate in Alkyd Paint Drying
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Caption: Catalytic cycle of Lead(II) neodecanoate in paint drying.

Role as a PVC Heat Stabilizer
During the processing of PVC at high temperatures, the polymer can undergo degradation,

primarily through dehydrochlorination, which releases hydrogen chloride (HCl). This HCl can

then catalyze further degradation, leading to discoloration and a loss of mechanical properties.

Lead(II) neodecanoate acts as a heat stabilizer by scavenging the released HCl.

The stabilization mechanism involves the following reaction:

Pb(OOCR)₂ + 2HCl → PbCl₂ + 2RCOOH

Where RCOOH is neodecanoic acid. The lead chloride (PbCl₂) formed is a stable salt that does

not promote further degradation.
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Mechanism of PVC Heat Stabilization by Lead(II) Neodecanoate
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Caption: HCl scavenging mechanism of Lead(II) neodecanoate in PVC.

Safety and Handling
Lead(II) neodecanoate is a lead compound and should be handled with appropriate safety

precautions. Lead is a cumulative poison and can cause a range of health effects.[7]

Appropriate personal protective equipment, including gloves, safety goggles, and respiratory

protection, should be used when handling this compound.[7] It is important to avoid inhalation

of dust or vapors and to prevent skin and eye contact.[7] For detailed safety information, refer

to the manufacturer's Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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